2-(5-methyl-2-thienyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-(5-methylthiophen-2-yl)-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C15H14N2OS2/c1-8-6-7-11(19-8)13-16-14(18)12-9-4-2-3-5-10(9)20-15(12)17-13/h6-7H,2-5H2,1H3,(H,16,17,18)
• InChI Key: UMRTYRUHQKTSQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=NC3=C(C4=C(S3)CCCC4)C(=O)N2
• Molecular Formula: C15H14N2OS2
• Molecular Weight: 302.4 g/mol

Description

Introduction This chemical compound is a derivative of thieno[2,3-d]pyrimidin-4(3H)-one, a class of compounds known for their diverse biological activities. These activities range from anti-inflammatory and CNS depressant to antimicrobial effects. The synthesis of these compounds involves several steps, starting from basic heterocyclic precursors to more complex derivatives through reactions involving various reagents and conditions (Ashalatha et al., 2007).

Synthesis Analysis The synthesis of 2-(5-methyl-2-thienyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one derivatives typically starts from ethyl 4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate as a key intermediate. This compound undergoes various reactions, including cyclization and functional group transformations, to yield the final products. These synthesis pathways allow for the introduction of different substituents on the thieno[2,3-d]pyrimidinone framework, which can significantly influence the biological activity of the compounds (Santagati et al., 1993).

Molecular Structure Analysis The molecular structure of these compounds has been elucidated through analytical and spectroscopic techniques such as FT-IR, 1H NMR, 13C NMR, and MS. Additionally, crystal structure determination helps in understanding the influence of structural modifications on the molecular geometry and conformation, which in turn affects their biological activities (Chen & Liu, 2019).

Chemical Reactions and Properties These derivatives undergo various chemical reactions, including condensation with aromatic aldehydes and furfural, which lead to the formation of new compounds with different properties. These reactions are typically facilitated by reagents like NaOH and can lead to the synthesis of a variety of compounds with potential biological activities (Elmuradov et al., 2011).